Cas no 1129634-43-0 (5-tert-butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate)

• Product Name: 5-tert-butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate
• CAS No: 1129634-43-0
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD25541909
• CID: 1200977
• PubChem ID: 57611019
• Update Time: 2025-06-08

5-tert-butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-o-tert-butyl 6-o-methyl (6s)-5-azaspiro[2.4]heptane-5,6-dicarboxylate
• (S)-5-tert-Butyl 6-methyl 5-azaspiro[2.4]heptane-5,6-dicarboxylate
• (S)-5-BOC-5-AZASPIRO[2.4]HEPTANE-6-CARBOXYLIC ACID METHYL ESTER
• 5-tert-Butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate
• AB0073159
• 5-(tert-Butyl) 6-methyl (S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate
• MFCD25541909
• EN300-7419408
• AKOS027253586
• AS-35418
• (S)-5-tert-Butyl6-methyl5-azaspiro[2.4]heptane-5,6-dicarboxylate
• PCTAHDKKGGKHQK-VIFPVBQESA-N
• SCHEMBL12773345
• DTXSID50727316
• CS-0012356
• 1129634-43-0
• 5-tert-butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate

• MDL： MFCD25541909
• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(16)14-8-13(5-6-13)7-9(14)10(15)17-4/h9H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： PCTAHDKKGGKHQK-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C(=O)OC)CC2(C1)CC2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-tert-butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate

Recent Advances in the Study of 5-tert-butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate (CAS: 1129634-43-0)

The compound 5-tert-butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate (CAS: 1129634-43-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthetic pathways for 5-tert-butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate, with an emphasis on optimizing yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable, stereoselective synthesis route that employs asymmetric catalysis to achieve high enantiomeric excess (ee > 98%). This advancement is critical for ensuring the compound's consistency in preclinical and clinical studies, where purity and stereochemistry can significantly impact biological activity.

In terms of biological activity, research has identified 5-tert-butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate as a potent inhibitor of specific metalloproteinases involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in reducing pro-inflammatory cytokine release in vitro, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory therapeutics, particularly for conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Further investigations have explored the compound's pharmacokinetic properties. A 2024 preclinical study reported favorable oral bioavailability and metabolic stability in rodent models, with a half-life conducive to once-daily dosing. However, challenges remain in optimizing its blood-brain barrier permeability for potential central nervous system (CNS) applications. Computational modeling studies are underway to design derivatives with improved CNS penetration while retaining the parent compound's inhibitory activity.

The safety profile of 5-tert-butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate has also been preliminarily assessed. Acute toxicity studies in animal models indicated a wide therapeutic window, with no observed adverse effects at doses significantly higher than the effective therapeutic range. Chronic toxicity evaluations are currently in progress, with results expected to inform future clinical trial designs.

In conclusion, 5-tert-butyl 6-methyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate represents a promising scaffold for drug development, with demonstrated activity in key therapeutic areas. Ongoing research aims to further elucidate its mechanism of action, optimize its physicochemical properties, and explore its potential in combination therapies. As the compound progresses through the drug development pipeline, it may offer new treatment options for inflammatory and potentially other disease states.